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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975

An In-depth Technical Guide to the Physical Properties of Methyl 2-Chloropropionate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical intermediates is fundamental to process design, safety,
and optimization. Methyl 2-chloropropionate (CAS No: 17639-93-9), a key building block in
organic synthesis, is no exception. This technical guide provides a comprehensive overview of
its core physical characteristics, supported by detailed experimental protocols and logical
workflows.

Core Physical and Chemical Properties

Methyl 2-chloropropionate is a colorless liquid noted for its utility as a solvent and as an
intermediate in the production of pharmaceuticals and agrochemicals.[1][2] It is recognized as
a flammable liquid and should be handled with appropriate safety precautions.[3]

General and Molar Properties

The fundamental identifiers and molar properties of methyl 2-chloropropionate are
summarized below.
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Property Value Source(s)
Molecular Formula C4H7CIO2 [415]
Molecular Weight 122.55 g/mol [3114]
Appearance Clear, colorless liquid [41[5]

CAS Number 17639-93-9 [4]

Thermophysical and Optical Properties

The following table details the key thermophysical and optical properties of methyl 2-

chloropropionate, which are critical for its handling, purification, and use in reactions.

Property Value Conditions Source(s)
Boiling Point 132-133 °C at 1 atm [41[5]
Melting Point -10°C [4]

Density 1.075 g/mL at 25 °C [4115]
Refractive Index (n_D) 1.417 at 20 °C [4][5]
Flash Point 38 °C (101 °F) Closed Cup [6]

Vapor Pressure 5.25 mmHg at 20 °C [4]

Vapor Density 4.22 (vs air) [4]

Solubility Profile

The solubility of a compound is a critical parameter for reaction and purification solvent

selection.
Solvent Solubility Source(s)
Water Insoluble/Immiscible [41051[7]

Organic Solvents

Soluble

[8]
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Experimental Protocols for Property Determination

The following sections outline the generalized experimental methodologies for determining the
key physical properties of liquid organic compounds such as methyl 2-chloropropionate.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure. A common laboratory method involves the use
of a Thiele tube or an aluminum block.[9][10]

Procedure:

A small quantity of methyl 2-chloropropionate is placed in a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed within the fusion tube containing
the liquid.

o The fusion tube is attached to a thermometer and heated uniformly in a Thiele tube or
heating block.

e The temperature is slowly increased until a continuous and rapid stream of bubbles emerges
from the open end of the capillary tube.

e The heat source is then removed, and the temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[10]

Determination of Density

The density of a liquid can be determined by accurately measuring the mass of a known
volume.[11]

Procedure:

» An empty, dry measuring cylinder is weighed on an electronic balance, and its mass is
recorded.
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o A specific volume of methyl 2-chloropropionate (e.g., 10 mL) is accurately measured into
the graduated cylinder, reading the volume from the bottom of the meniscus.

e The measuring cylinder containing the liquid is reweighed to determine the combined mass.
e The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

e The density is then calculated by dividing the mass of the liquid by its volume (p = m/V).[11]
[12] For higher precision, a pycnometer can be used.[13]

Measurement of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance and is often measured using an
Abbe refractometer.[14]

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,
such as distilled water.

» Afew drops of methyl 2-chloropropionate are placed on the prism of the refractometer.
e The prism is closed, and the light source is adjusted.

o The user looks through the eyepiece and adjusts the controls until the boundary between the
light and dark fields is sharp and centered on the crosshairs.

e The refractive index is then read from the instrument's scale.[14]

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.[15] The Pensky-Martens closed-cup method is a standard procedure for this
determination.[16][17]

Procedure:
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o The sample of methyl 2-chloropropionate is placed in the test cup of the Pensky-Martens
apparatus.

e The lid is secured, and the sample is heated at a slow, constant rate while being stirred.
e An ignition source is periodically directed into the cup.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.[16][18]

Assessment of Solubility

A gualitative assessment of solubility can be performed through direct observation.[19][20]

Procedure:

A small, measured amount of methyl 2-chloropropionate (e.g., 0.1 mL) is added to a test
tube.

o A small volume of the solvent in question (e.g., 2 mL of water or an organic solvent) is added
to the test tube.

o The mixture is vigorously shaken.

e The mixture is observed to determine if the methyl 2-chloropropionate has dissolved to
form a homogeneous solution or if it remains as a separate phase.[8][19]

Visualized Workflow

The logical progression for the experimental characterization of a liquid chemical like methyl 2-
chloropropionate is depicted in the workflow diagram below. This sequence ensures that
fundamental properties are established before proceeding to more specific analyses.
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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